Cas no 332903-60-3 (N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine)

• Product Name: N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine
• CAS No: 332903-60-3
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 1065010
• PubChem ID: 21938675
• Update Time: 2025-05-25

N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine
• N-(4-Ethylphenyl)-2,3,5,6-tetrafluoroaniline
• N-(2',3',5',6'-tetrafluorophenyl)-4-ethylanilin
• starbld0006924
• FMBNMGDVELSOJQ-UHFFFAOYSA-N
• DB-265785
• N-(2',3',5',6'-tetrafluorophenyl)-4-ethylaniline
• SCHEMBL1032803
• N-(2',3',5',6'-tetrafluorophenyl)4-ethylaniline
• 332903-60-3
• N-(2,3,5,6-Tetrafluorobenzenamine)-4-ethylaniline

• Inchi： 1S/C14H11F4N/c1-2-8-3-5-9(6-4-8)19-14-12(17)10(15)7-11(16)13(14)18/h3-7,19H,2H2,1H3
• InChI Key： FMBNMGDVELSOJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1NC1C=CC(=CC=1)CC)F)F)F

Computed Properties

• Exact Mass: 269.08276200g/mol
• Monoisotopic Mass: 269.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 252.9±40.0 °C at 760 mmHg
• Solubility: Dichloromethane, Ethyl Acetate
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine

Introduction to N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine (CAS No. 332903-60-3)

N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 332903-60-3, represents a unique molecular structure that combines aromaticity with fluorine substitution, making it a promising candidate for various applications in medicinal chemistry and material science.

The molecular formula of N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine is C₁₃H₁₂F₄N, indicating a complex arrangement of carbon, hydrogen, and fluorine atoms. The presence of fluorine atoms in the benzene ring introduces electron-withdrawing effects, which can significantly influence the reactivity and properties of the compound. This feature makes it particularly interesting for researchers exploring novel synthetic pathways and functional materials.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine exemplifies this trend, as its structure suggests potential applications in drug design and development. The ethyl substituent on the phenyl ring adds another layer of complexity, allowing for further functionalization and customization.

The synthesis of N-(4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are crucial for producing compounds with the desired structural integrity for subsequent applications.

4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine is in the field of medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of bioactive molecules. The fluorinated benzene ring can serve as a scaffold for developing new therapeutic agents that target specific biological pathways. For instance, studies have shown that similar compounds exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses.

4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine shows promise is in material science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics and optoelectronic devices. These materials can be integrated into semiconductors and light-emitting diodes (LEDs), offering enhanced performance and efficiency. The ethyl group in the molecule also contributes to its solubility and processability, making it a versatile component in polymer chemistry.

4-Ethylphenyl)-2,3,5,6-tetrafluorobenzenamine. Molecular modeling techniques allow researchers to predict the behavior of the compound under various conditions without the need for extensive experimental trials. This approach has significantly accelerated the discovery process and has led to the identification of new synthetic routes and applications.

4-EthylphenyI 23S56-tetrafluorobenZenamine ) (CAS No . 332903-60-3) is a multifaceted compound with potential applications across multiple scientific disciplines . Its unique structural features make it an attractive candidate for further research , particularly in pharmaceuticals and advanced materials . As our understanding of its properties continues to grow , so too will its role in shaping the future of chemical innovation . p >